Cas no 1269293-63-1 (1-(4-Amino-phenyl)-5-bromo-1H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 1-(4-Amino-phenyl)-5-bromo-1H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 1269293-63-1
• MF: C₁₂H₁₂BrN₃O₂
• MW: 310.14658164978
• CID: 3163523
• PubChem ID: 53429343
• Update Time: 2025-04-21

1-(4-Amino-phenyl)-5-bromo-1H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-(4-Amino-phenyl)-5-bromo-1H-pyrazole-3-carboxylic acid ethyl ester
• 1269293-63-1
• ETHYL 1-(4-AMINOPHENYL)-5-BROMO-1H-PYRAZOLE-3-CARBOXYLATE

• Inchi： 1S/C12H12BrN3O2/c1-2-18-12(17)10-7-11(13)16(15-10)9-5-3-8(14)4-6-9/h3-7H,2,14H2,1H3
• InChI Key： YUUBYSWMYSNPLM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)OCC)=NN1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 309.01129Da
• Monoisotopic Mass: 309.01129Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 70.1Ų